N-[2-(tert-butylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(tert-butylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide, also known as TBTA, is a chemical compound that has been widely used in scientific research. This compound has shown great potential in a variety of applications, including in the fields of biochemistry, pharmacology, and medicinal chemistry. In
Scientific Research Applications
N-[2-(tert-butylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide has been widely used in scientific research, particularly in the fields of biochemistry, pharmacology, and medicinal chemistry. It has been used as a ligand in the synthesis of metal complexes, as a reagent in the synthesis of peptides and proteins, and as a catalyst in various organic reactions. This compound has also been used as a fluorescent probe in cellular imaging studies and as a tool for investigating protein-protein interactions.
Mechanism of Action
N-[2-(tert-butylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide acts as a bidentate ligand, coordinating to metal ions through both the sulfur atoms in its structure. This allows it to stabilize metal complexes and catalyze a variety of reactions. This compound has also been shown to interact with proteins, affecting their structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, and to affect the function of ion channels. This compound has also been shown to have anti-cancer properties, inhibiting the growth of tumor cells in vitro.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[2-(tert-butylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide in lab experiments is its stability and ease of use. It is also relatively inexpensive and readily available. However, one limitation of this compound is its potential toxicity, particularly at higher concentrations. Careful handling and disposal procedures are necessary to ensure the safety of researchers.
Future Directions
There are many potential future directions for research involving N-[2-(tert-butylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide. One area of interest is the development of new metal complexes using this compound as a ligand, which could have applications in catalysis and materials science. This compound could also be used in the development of new fluorescent probes for cellular imaging studies. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, particularly its potential anti-cancer properties.
Synthesis Methods
N-[2-(tert-butylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide is synthesized through a multi-step process that involves the reaction of tert-butylthiol with 4-chlorobenzenethiol, followed by a reaction with 2-bromoethyl acetate. The resulting product is then purified through a series of chromatographic techniques to obtain the final product.
properties
IUPAC Name |
N-(2-tert-butylsulfanylethyl)-2-(4-chlorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNOS2/c1-14(2,3)19-9-8-16-13(17)10-18-12-6-4-11(15)5-7-12/h4-7H,8-10H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BADHVLDYAOGNQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SCCNC(=O)CSC1=CC=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.